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Introduction: Carbon-15 (¹⁵C) is a short-lived, neutron-rich radioisotope of carbon of significant

interest in the field of nuclear physics. Comprising 6 protons and 9 neutrons, its nuclear

structure and properties provide a unique laboratory for testing and refining our understanding

of the nuclear shell model, especially in regions far from stability.[1][2][3] Its primary importance

stems from its characterization as a one-neutron halo nucleus, where a single neutron is

weakly bound to a stable ¹⁴C core.[4] This distinct structure profoundly influences its reaction

dynamics and decay characteristics, making ¹⁵C a crucial subject for experimental and

theoretical investigation. This guide provides an in-depth overview of the properties,

experimental study, and theoretical importance of Carbon-15 for researchers in nuclear

physics and related fields.

Core Properties of Carbon-15
Carbon-15 is defined by its fundamental nuclear properties, which have been determined

through various experimental techniques. These properties are essential for understanding its

structure and behavior in nuclear reactions.
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Property Value Citations

Composition 6 Protons, 9 Neutrons [1][2][3]

Half-life 2.449(5) seconds [3][5]

Decay Mode 100% Beta-minus (β⁻) decay [1][5]

Daughter Isotope ¹⁵N (Nitrogen-15) (Stable) [1]

Decay Energy (Q-value) 9.7717(8) MeV [3][5]

Isotopic Mass 15.0105993(9) u [3]

Mass Excess 9.87318 MeV [3][6]

Spin and Parity (Jπ) 1/2⁺ [3][5]

Neutron Separation Energy 1.2181(8) MeV [3]

Magnetic Dipole Moment +1.720(9) μN [3]

The Nuclear Structure of Carbon-15: A One-Neutron
Halo
One of the most significant features of Carbon-15 is its classification as a one-neutron halo

nucleus.[4][7] A halo nucleus is an exotic atomic nucleus with a compact core surrounded by a

diffuse "halo" of one or more loosely bound nucleons (protons or neutrons), which orbit at a

considerable distance from the core.[7]

The primary evidence for the halo structure in ¹⁵C includes:

Low Neutron Separation Energy: The energy required to remove the outermost neutron from

¹⁵C is exceptionally low (1.218 MeV), indicating it is weakly bound.[3]

Large Interaction Radius: Experiments involving reactions with ¹⁵C have revealed an

anomalously large interaction cross-section, suggesting a spatially extended neutron

distribution far beyond the ¹⁴C core.
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Valence Neutron Orbital: The ground state spin-parity of 1/2⁺ suggests the valence neutron

primarily occupies the 2s₁/₂ orbital, which, being an s-wave state, lacks a centrifugal barrier

and allows the neutron's wave function to extend to a large radius.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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